1,4-bis(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)piperazine

• IUPAC Name: 1,4-bis(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)piperazine
• InChI: InChI=1S/C24H30N2O4/c1-2-6-20-16-28-23(27-15-19(20)5-1)13-25-9-11-26(12-10-25)14-24-29-17-21-7-3-4-8-22(21)18-30-24/h1-8,23-24H,9-18H2
• InChI Key: HBRWENCAPJITJS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2OCC3=CC=CC=C3CO2)CC4OCC5=CC=CC=C5CO4
• Molecular Formula: C24H30N2O4
• Molecular Weight: 410.5 g/mol

Description

1,4-bis(1,5-dihydro-2,4-benzodioxepin-3-ylmethyl)piperazine, commonly referred to as BDMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is a member of the piperazine family and contains two benzodioxepin rings, which makes it a unique molecule with interesting properties.

Mechanism of Action

The exact mechanism of action of BDMP is not fully understood, but it is believed to bind to specific biomolecules through a combination of hydrogen bonding and hydrophobic interactions. Once bound, BDMP can alter the conformation of the biomolecule, leading to changes in its function.
Biochemical and Physiological Effects
BDMP has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that BDMP can inhibit the activity of certain enzymes, including proteases and kinases. In vivo studies have shown that BDMP can induce apoptosis in cancer cells, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BDMP in lab experiments is its high specificity for certain biomolecules. This makes it a useful tool for studying cellular processes and identifying potential drug targets. However, one limitation of using BDMP is that it can be difficult to synthesize, which can limit its availability for research purposes.

Future Directions

There are several potential future directions for research involving BDMP. One area of interest is the development of new methods for synthesizing BDMP that are more efficient and cost-effective. Another area of research involves the use of BDMP as a tool for studying protein-protein interactions and identifying new drug targets. Additionally, there is potential for BDMP to be used in the development of new diagnostic tools for detecting and imaging biomolecules in vivo.

Scientific Research Applications

BDMP has been found to have a variety of potential applications in scientific research. One of the most promising areas of research involves the use of BDMP as a fluorescent probe for detecting and imaging biological molecules. BDMP has been shown to bind specifically to certain proteins and nucleic acids, making it a useful tool for studying cellular processes.